Cas no 2200861-79-4 (3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride)

• Product Name: 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride
• CAS No: 2200861-79-4
• MF: C₆H₁₀ClF₂N
• MW: 169.60010766983
• CID: 4787277
• Update Time: 2025-06-11

3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-azaspiro[3.3]heptane hydrochloride
• 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride

• Inchi： 1S/C6H9F2N.ClH/c7-6(8)4-9-5(6)2-1-3-5;/h9H,1-4H2;1H
• InChI Key： RNXRCCAKXYVXMA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC21CCC2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Topological Polar Surface Area: 12

Additional information on 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride

3,3-Difluoro-1-azaspiro[3.3]heptane Hydrochloride (CAS No. 2200861-79-4): A Comprehensive Overview

3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride (CAS No. 2200861-79-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive spirocyclic structure and difluoro substitution, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride consists of a spirocyclic framework with a central nitrogen atom and two fluorine atoms attached to the same carbon atom. This configuration imparts unique physical and chemical properties to the molecule, including enhanced lipophilicity and metabolic stability. These attributes are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can potentially alleviate symptoms associated with conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be effective in treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride is further enhanced by its favorable safety profile. Toxicology studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. This makes it an attractive candidate for long-term use in chronic conditions.

Clinical trials are currently underway to evaluate the efficacy and safety of 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride in various indications. Early results from phase I trials have been promising, with the compound demonstrating good bioavailability and a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

The synthesis of 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride involves several well-defined steps that ensure high purity and yield. The process typically begins with the formation of the spirocyclic core through a ring-closing reaction, followed by selective difluorination to introduce the fluorine atoms. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

In conclusion, 3,3-Difluoro-1-azaspiro[3.3]heptane hydrochloride (CAS No. 2200861-79-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.